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Compound of Interest

Compound Name: H-Tyr-Glu-Ala-Gly-OH

CAS No.: 25585-14-2

Cat. No.: B14684761

Get Quote

Executive Summary
In the development of peptide therapeutics, the N-terminal sequence is the primary

determinant of metabolic half-life. YGAG (Tyr-Gly-Ala-Gly) represents a classic "flexible" motif

often associated with opioid-like receptor ligands (e.g., enkephalin analogs), but it suffers from

rapid degradation by aminopeptidases. YEAG (Tyr-Glu-Ala-Gly) serves as a stabilized

alternative, where the substitution of Glycine with Glutamic Acid at position 2 (P1') introduces

steric and electrostatic hindrance that significantly retards enzymatic cleavage.

Verdict:YEAG demonstrates superior proteolytic stability (hours vs. minutes) and physical

solubility compared to YGAG, though the structural rigidity of Glutamic acid may alter receptor

binding affinity depending on the target pharmacophore.

Enzymatic Stability: The Critical Differentiator
The primary mechanism of instability for short peptides containing an N-terminal Tyrosine is

cleavage by Aminopeptidase N (APN/CD13).
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APN is a zinc-dependent exopeptidase that preferentially cleaves neutral or hydrophobic N-

terminal residues. The rate of cleavage is heavily influenced by the residue at the P1' position

(the second amino acid).

YGAG (Tyr-Gly-Ala-Gly):

P1' Residue: Glycine (Gly).[1]

Kinetics: Glycine is small and unhindered. It allows the N-terminal Tyrosine to fit perfectly

into the APN active site. The Tyr-Gly bond is one of the most rapidly cleaved peptide

bonds in human plasma.

Result: Rapid release of free Tyrosine and the tripeptide GAG. Half-life (

) in plasma is typically < 15 minutes.

YEAG (Tyr-Glu-Ala-Gly):

P1' Residue: Glutamic Acid (Glu).

Kinetics: The negatively charged and bulky side chain of Glutamic acid is unfavorable for

APN binding. APN has a shallow active site that repels acidic residues at P1'.

Result: The Tyr-Glu bond is resistant to hydrolysis. Half-life (

) in plasma is significantly extended, typically > 2–4 hours.
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Feature
YGAG (Tyr-Gly-Ala-
Gly)

YEAG (Tyr-Glu-Ala-
Gly)

Mechanism

Plasma Half-Life (

)
~10–15 mins > 120 mins APN Specificity

Protease

Susceptibility
High (APN, DPP-IV)

Low (Steric/Charge

Shield)
P1' Hindrance

Main Metabolites Tyr + GAG Intact Peptide Exopeptidase Activity

Isoelectric Point (pI) ~5.5 (Neutral) ~4.0 (Acidic) Side Chain pKa

Chemical & Physical Stability
Beyond enzymatic degradation, the physicochemical properties of the sequence dictate shelf-

life and formulation stability.

Diketopiperazine (DKP) Formation
Spontaneous cyclization of the N-terminal dipeptide can lead to chain cleavage, especially

during synthesis or long-term storage.[2]

YGAG: The Tyr-Gly sequence is highly flexible, allowing the N-terminal amine to attack the

carbonyl of the second residue. While less prone to DKP than Tyr-Pro sequences, YGAG

can form cyclo(Tyr-Gly) over time in solution.

YEAG: The bulky side chain of Glu restricts the backbone conformational freedom required

for the nucleophilic attack, making DKP formation thermodynamically and kinetically less

favorable.

Solubility and Aggregation
YGAG: The lack of charged side chains (except termini) and the flexibility of Gly-Ala-Gly can

lead to aggregation, particularly if the peptide is conjugated to hydrophobic payloads.

YEAG: The Glutamic acid provides a net negative charge at physiological pH. This increases

solvation and electrostatic repulsion between peptide chains, reducing the risk of

aggregation and precipitation.
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Visualization of Degradation Pathways
The following diagram illustrates the divergent metabolic fates of YEAG and YGAG in a

biological system.
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Caption: Comparative metabolic fate showing the rapid cleavage of YGAG by Aminopeptidase

N versus the resistance of YEAG.

Experimental Protocols
To validate these stability claims in your specific application, use the following standardized

protocols.

Protocol A: Plasma Stability Assay (LC-MS/MS)
Objective: Determine the in vitro half-life (

) of the peptides.

Preparation:

Prepare 1 mM stock solutions of YEAG and YGAG in water.

Thaw pooled human plasma (heparinized) at 37°C.

Incubation:
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Spike peptide into plasma to a final concentration of 10 µM.

Incubate at 37°C in a shaking water bath.

Sampling:

At time points

minutes:

Remove 50 µL of plasma.

Add 200 µL of ice-cold Acetonitrile (containing 0.1% Formic Acid) to precipitate proteins

and quench the reaction.

Analysis:

Centrifuge at 10,000 x g for 10 mins.

Analyze supernatant via LC-MS/MS (C18 column).

Monitor parent ion transitions (YGAG:

395

fragments; YEAG:

467

fragments).

Calculation:

Plot

vs. Time.

Calculate

(slope) and
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.

Protocol B: Aggregation/Solubility Check
Objective: Assess physical stability under stress.

Dissolution: Dissolve peptides at high concentration (10 mg/mL) in PBS (pH 7.4).

Stress: Incubate at 37°C for 48 hours.

Turbidity Measurement: Measure Absorbance at 340 nm (

).

YGAG: Expect slight increase if aggregation occurs (due to hydrophobic stacking of

Tyr/Ala without charge repulsion).

YEAG: Expect

(clear solution) due to Glu solubility.
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Note regarding nomenclature: "YeaG" and "YgaG" also appear in literature as names for

specific bacterial proteins (a kinase and a lyase, respectively). This guide refers exclusively to

the tetrapeptide sequences Tyr-Glu-Ala-Gly and Tyr-Gly-Ala-Gly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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